2-Chloro-4-fluoro-benzamidine
Overview
Description
“2-Chloro-4-fluoro-benzamidine” is a chemical compound that may be used in the preparation of 2-chloro-3,4-diaminobenzonitrile . It is also used in the synthesis of androgen receptor antagonists in the treatment of prostate cancer .
Synthesis Analysis
The synthesis of “2-Chloro-4-fluoro-benzamidine” could involve various methods. For instance, one method involves the use of 2-chloro-4-aminotoluene, which is cooled with anhydrous hydrogen fluoride, followed by the addition of sodium nitrite . Another method involves the use of 2-chloro-4-fluorobenzonitrile in the preparation of 2-chloro-3,4-diaminobenzonitrile .Molecular Structure Analysis
The molecule contains a total of 18 bonds. There are 12 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 amidine derivative, 1 primary amine (aliphatic), and 1 hydroxyl group .Chemical Reactions Analysis
The reactions of “2-Chloro-4-fluoro-benzamidine” could involve various processes. For instance, it could undergo reactions with n-butyl-, s-butyl-, or t-butyl-amine in benzene .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Chloro-4-fluoro-benzamidine” include its molecular weight and its solubility in various solvents. For instance, 2-Fluoro-benzamidine, a related compound, has a molecular weight of 138.14 and is stored at a temperature of 0-5°C .Scientific Research Applications
Pharmaceutical Research
This compound is utilized in the development of new pharmaceuticals, particularly as a potential inhibitor for enzymes like urease. It’s being studied for its efficacy in treating diseases where urease plays a role .
Material Science
Researchers are exploring the use of 2-Chloro-4-fluoro-benzamidine in material science due to its unique chemical properties that could contribute to the development of new materials .
Catalysis
Bioactivity Studies
Studies are being conducted to understand the bioactive properties of 2-Chloro-4-fluoro-benzamidine and how it interacts with biological systems, which is crucial for drug design and development .
Chemical Synthesis
It’s also used in chemical synthesis as an intermediate or reagent due to its reactive functional groups, aiding in the synthesis of complex molecules .
Analytical Chemistry
In analytical chemistry, 2-Chloro-4-fluoro-benzamidine may be used as a standard or reagent in various analytical techniques to quantify or identify other substances .
Safety and Hazards
The safety and hazards associated with “2-Chloro-4-fluoro-benzamidine” include the need to avoid dust formation, avoid breathing mist, gas or vapors, and avoid contact with skin and eyes . It is also recommended to use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition .
Future Directions
The future directions for “2-Chloro-4-fluoro-benzamidine” could involve its use in the synthesis of novel compounds for various applications. For instance, it could be used in the synthesis of androgen receptor antagonists for the treatment of prostate cancer . Additionally, it could be used in the preparation of 2-chloro-3,4-diaminobenzonitrile .
Mechanism of Action
Target of Action
2-Chloro-4-fluoro-benzamidine is a derivative of benzimidazole . Benzimidazole derivatives have been found to possess broad-spectrum pharmacological properties, ranging from common antibacterial effects to the treatment of the world’s most virulent diseases . .
Mode of Action
Benzimidazole derivatives, which 2-chloro-4-fluoro-benzamidine is a part of, have been found to exert excellent bioactivity against many ailments
Biochemical Pathways
Benzimidazole derivatives have been found to possess broad-spectrum pharmacological properties, affecting a wide range of biochemical pathways .
Pharmacokinetics
Benzimidazole derivatives have been found to have outstanding bioavailability, safety, and stability profiles .
Result of Action
Benzimidazole derivatives have been found to exert excellent bioactivity against many ailments .
Action Environment
Benzimidazole derivatives have been found to have outstanding stability profiles .
properties
IUPAC Name |
2-chloro-4-fluorobenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClFN2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H3,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KESVNOXPDZLHGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Cl)C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60394432 |
Source
|
| Record name | 2-Chloro-4-fluorobenzamidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60394432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-fluoro-benzamidine | |
CAS RN |
582306-90-9 |
Source
|
| Record name | 2-Chloro-4-fluorobenzamidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60394432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-4-fluoro-benzamidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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